Cas no 2228276-99-9 (1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228276-99-9
• MF: C₉H₁₁BrClNS
• MW: 280.612339258194
• CID: 5856507
• PubChem ID: 165689037
• Update Time: 2025-06-09

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1920692
• 2228276-99-9

• Inchi： 1S/C9H11BrClNS/c1-8(2)4-9(8,12)6-3-5(10)7(11)13-6/h3H,4,12H2,1-2H3
• InChI Key： IJPDFEBEDXYERH-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1(CC1(C)C)N)Cl

Computed Properties

• Exact Mass: 278.94841g/mol
• Monoisotopic Mass: 278.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228276-99-9)

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228276-99-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a brominated and chlorinated thiophene ring and a cyclopropane moiety with a secondary amine functional group. These attributes contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228276-99-9) is particularly noteworthy due to its combination of aromatic and aliphatic functionalities. The bromine and chlorine substituents on the thiophene ring provide opportunities for further chemical modifications, which can be leveraged to optimize the compound's pharmacological properties. The cyclopropane ring, with its inherent strain, imparts unique conformational constraints that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against certain types of cancer cells. The bromine and chlorine substituents have been found to enhance the compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells.

In addition to its anticancer properties, 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine has also shown promise in the treatment of neurological disorders. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can modulate specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228276-99-9) has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have enabled researchers to produce the compound efficiently and cost-effectively, facilitating its use in both academic and industrial settings.

The physical and chemical properties of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and formulations.

In terms of safety and handling, it is important to note that while 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

The potential applications of 1-(4-bromo-5-chlorothiophen-2-y l)- ₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂₂dimethylcyclopropan - ₁₁₁₁₁₁₁₁₁₁₁₁₁₁amin e (CAS No. ²²²²²²²²²²²²²²²²⁹⁹⁹⁹⁹⁹⁹⁹⁹⁹⁹) extend beyond its use as a lead compound for drug discovery. It serves as an important intermediate in the synthesis of other bioactive molecules, contributing to the development of new therapeutic agents with diverse mechanisms of action.

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